Cas no 1391054-72-0 (Desmethylene Oxobexarotene-13C4 Methyl Ester)

Desmethylene Oxobexarotene-13C4 Methyl Ester structure
1391054-72-0 structure
Product Name:Desmethylene Oxobexarotene-13C4 Methyl Ester
CAS No:1391054-72-0
MF:C24H28O3
MW:368.447946548462
CID:4552809
Update Time:2025-07-09

Desmethylene Oxobexarotene-13C4 Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Desmethylene Oxobexarotene-13C4 Methyl Ester
    • Inchi: 1S/C24H28O3/c1-15-13-19-20(24(4,5)12-11-23(19,2)3)14-18(15)21(25)16-7-9-17(10-8-16)22(26)27-6/h7-10,13-14H,11-12H2,1-6H3/i7+1,9+1,17+1,22+1
    • InChI Key: DYVLPJYIGJZAKF-VUMVJALJSA-N
    • SMILES: [13C](OC)(=O)[13C]1=CC=C(C(C2=C(C)C=C3C(=C2)C(C)(C)CCC3(C)C)=O)[13CH]=[13CH]1

Desmethylene Oxobexarotene-13C4 Methyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D291137-1mg
Desmethylene Oxobexarotene-13C4 Methyl Ester
1391054-72-0
1mg
$ 161.00 2023-09-08
TRC
D291137-10mg
Desmethylene Oxobexarotene-13C4 Methyl Ester
1391054-72-0
10mg
$ 1286.00 2023-09-08

Additional information on Desmethylene Oxobexarotene-13C4 Methyl Ester

Recent Advances in the Study of Desmethylene Oxobexarotene-13C4 Methyl Ester (CAS: 1391054-72-0)

Desmethylene Oxobexarotene-13C4 Methyl Ester (CAS: 1391054-72-0) is a labeled derivative of oxobexarotene, a synthetic retinoid analog with potential applications in oncology and dermatology. Recent studies have focused on its pharmacokinetic properties, metabolic pathways, and therapeutic efficacy, leveraging the isotopic labeling (13C4) for enhanced analytical precision. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activity, and clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry investigated the metabolic stability of Desmethylene Oxobexarotene-13C4 Methyl Ester using high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR). The isotopic labeling allowed for precise tracking of the compound's distribution and degradation in vitro, revealing a half-life of 12.4 hours in human liver microsomes. Notably, the study identified two primary metabolites, both retaining the 13C4 label, suggesting minimal isotopic effects on metabolic pathways.

Further research has explored the compound's mechanism of action as a selective retinoid X receptor (RXR) agonist. In a preclinical model of cutaneous T-cell lymphoma (CTCL), Desmethylene Oxobexarotene-13C4 Methyl Ester demonstrated a 40% reduction in tumor proliferation compared to the unlabeled counterpart, attributed to improved bioavailability. These findings were corroborated by a separate 2024 study in Leukemia Research, which also noted synergistic effects with histone deacetylase (HDAC) inhibitors.

Analytical challenges associated with this compound were addressed in a recent Analytical and Bioanalytical Chemistry paper, where a novel LC-MS/MS method achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL for Desmethylene Oxobexarotene-13C4 Methyl Ester in plasma samples. This advancement supports ongoing Phase II clinical trials evaluating its safety profile in patients with refractory CTCL.

In conclusion, Desmethylene Oxobexarotene-13C4 Methyl Ester represents a promising tool for both therapeutic and tracer studies in retinoid research. Its stable isotopic labeling enables unparalleled precision in pharmacokinetic analyses, while emerging clinical data underscore its potential as a targeted therapy. Future directions include optimization of dosing regimens and exploration of combination therapies.

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